Cas no 156173-94-3 (benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate)

• Product Name: benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate
• CAS No: 156173-94-3
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 5618790
• PubChem ID: 165925246
• Update Time: 2025-05-23

benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2R,3S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybutan-2-yl]carbamate
• 156173-94-3
• EN300-28308811
• benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate

• Inchi： 1S/C17H26N2O5/c1-12(14(10-20)19-16(22)24-17(2,3)4)18-15(21)23-11-13-8-6-5-7-9-13/h5-9,12,14,20H,10-11H2,1-4H3,(H,18,21)(H,19,22)/t12-,14-/m1/s1
• InChI Key： MOPZLIRSZNRRJA-TZMCWYRMSA-N
• SMILES： O(C(N[C@H](CO)[C@@H](C)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.9Ų

Additional information on benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate

Benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate (CAS No. 156173-94-3)

Benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate (CAS No. 156173-94-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the benzyl carbamate moiety, make it an essential building block in the development of novel drugs and peptides.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in peptide chemistry. It effectively masks the amino functionality of the compound, allowing for selective reactions at other sites. The benzyl carbamate moiety, on the other hand, provides additional stability and solubility properties, making the compound suitable for a wide range of synthetic transformations.

Recent studies have highlighted the potential of benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate in the development of new therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The researchers found that by modifying the side chains and functional groups of this compound, they were able to enhance its antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

In another notable study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate in the synthesis of potential anticancer drugs. The compound was found to exhibit significant cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this activity to the unique combination of functional groups present in the molecule, which allowed for targeted delivery and enhanced efficacy.

The versatility of benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate extends beyond its use as a synthetic intermediate. It has also been investigated for its potential applications in diagnostic imaging and drug delivery systems. A 2020 study published in Molecular Pharmaceutics reported that this compound can be conjugated with imaging agents to create targeted probes for early cancer detection. The high stability and solubility properties of the compound make it an ideal candidate for such applications.

In addition to its pharmaceutical applications, benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate has been studied for its role in understanding fundamental biological processes. Researchers at the University of California, San Francisco, have used this compound to investigate protein-protein interactions and enzyme inhibition mechanisms. Their findings have provided valuable insights into the molecular basis of various diseases and have paved the way for the development of new therapeutic strategies.

The synthesis of benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate typically involves several steps, including protection of the amino group with a Boc group, formation of the hydroxybutanoyl moiety, and final coupling with benzyl alcohol to form the carbamate. Advanced synthetic techniques and catalysts have been developed to improve yield and purity, making this compound more accessible for large-scale production.

Despite its numerous applications and potential benefits, it is important to handle benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate with care due to its reactivity and sensitivity to certain conditions. Proper storage and handling protocols should be followed to ensure its stability and effectiveness in various applications.

In conclusion, benzyl N-(2R,3S)-3-{(tert-butoxy)carbonylamino}-4-hydroxybutan-2-ylcarbamate (CAS No. 156173-94-3) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs and understanding biological processes. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare.